Cas no 651780-12-0 (1,2-BENZISOXAZOLE-3-ACETAMIDE, 6-BROMO-N-METHYL-)

• Product Name: 1,2-BENZISOXAZOLE-3-ACETAMIDE, 6-BROMO-N-METHYL-
• CAS No: 651780-12-0
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 3180244
• Update Time: 2025-03-20

1,2-BENZISOXAZOLE-3-ACETAMIDE, 6-BROMO-N-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-3-ACETAMIDE, 6-BROMO-N-METHYL-

• Inchi： 1S/C10H9BrN2O2/c1-12-10(14)5-8-7-3-2-6(11)4-9(7)15-13-8/h2-4H,5H2,1H3,(H,12,14)
• InChI Key： DWERNCGQFXNVCU-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC(Br)=C2)C(CC(NC)=O)=N1

Computed Properties

• Exact Mass: 267.985
• Monoisotopic Mass: 267.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.573±0.06 g/cm3(Predicted)
• Boiling Point: 491.2±35.0 °C(Predicted)
• pka: 14.84±0.46(Predicted)